4-(1H-IMIDAZOL-4-YL)-BUTYLAMINE 2HBR

• CAS No.: 149629-69-6
• Molecular Formula: C7H15Br2N3
• Molecular Weight: 301.026
• IUPAC Name: 4-(1H-imidazol-5-yl)butan-1-amine;dihydrobromide
• InChI: InChI=1S/C7H13N3.2BrH/c8-4-2-1-3-7-5-9-6-10-7;;/h5-6H,1-4,8H2,(H,9,10);2*1H
• InChI Key: VAHYFSAKUOSKGD-UHFFFAOYSA-N
• SMILES: C1=C(NC=N1)CCCCN.Br.Br
• Synonyms: 4-(1H-IMIDAZOL-4-YL)-BUTYLAMINE 2HBR

Description

4-(1H-Imidazol-4-yl)-butylamine 2HBr is a dihydrobromide salt featuring an imidazole ring linked to a butylamine chain. The imidazole moiety, a five-membered heterocycle with two nitrogen atoms, confers coordination versatility, while the protonated butylamine group enhances solubility in polar solvents.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

Table 1: Key Structural Features of Comparable Imidazole Derivatives

Compound Name	Substituents/Functional Groups	Key Structural Features
4-(1H-Imidazol-4-yl)-butylamine 2HBr	Butylamine chain, HBr counterions	Flexible aliphatic chain, ionic interactions
4-[4-(1H-Imidazol-4-yl)phenyl]-1H-imidazole	Phenyl-linked bis-imidazole	Rigid aromatic core, π-π stacking
2-Bromo-4-(1H-imidazol-5-yl)aniline	Bromo group, aniline	Electron-withdrawing Br, planar aromaticity
4-(4-Phenyl-1H-imidazol-1-yl)-2-buten-1-amine	Butenyl chain, phenyl-imidazole	Unsaturated chain, secondary amine

Key Observations:

• Flexibility vs. Rigidity : The butylamine chain in 4-(1H-Imidazol-4-yl)-butylamine 2HBr introduces conformational flexibility, contrasting with the rigid phenyl-bis-imidazole in 4-[4-(1H-Imidazol-4-yl)phenyl]-1H-imidazole .
• Electronic Effects : The bromine substituent in 2-bromo-4-(1H-imidazol-5-yl)aniline reduces imidazole basicity compared to the protonated amine in the target compound, affecting coordination chemistry .
• Solubility : The HBr counterions in the target compound enhance aqueous solubility, unlike neutral analogs like 4-[4-(1H-Imidazol-4-yl)phenyl]-1H-imidazole .

Coordination and Application Potential

Key Observations:

• MOF Construction : While 4-[4-(1H-Imidazol-4-yl)phenyl]-1H-imidazole forms layered structures via hydrogen bonding (R44(28) motifs) , the target compound’s flexible chain may enable diverse coordination geometries with transition metals.
• Reactivity : The bromine in 2-bromo-4-(1H-imidazol-5-yl)aniline facilitates Suzuki-Miyaura couplings, whereas the target compound’s amine group could participate in Schiff base formation .

Physicochemical Properties

Table 3: Comparative Physicochemical Data

Property	4-(1H-Imidazol-4-yl)-butylamine 2HBr	4-[4-(1H-Imidazol-4-yl)phenyl]-1H-imidazole
Molecular Weight (g/mol)	~307.1 (C7H14N4·2HBr)	210.23 (C12H10N4)
Solubility	High in water (ionic form)	Low (neutral, hydrophobic core)
Thermal Stability	Moderate (HBr decomposition at ~200°C)	High (stable up to 300°C)
Crystal Packing	Ionic interactions, H-bonding	Layered H-bonding (2D networks)

Key Observations:

• Thermal Stability : The HBr counterions in the target compound lower decomposition temperatures compared to thermally robust MOF-building analogs .
• Crystallization : ’s compound forms 2D layers via N–H⋯N hydrogen bonds, whereas the target compound’s ionic nature may favor salt bridges or ion-dipole interactions .